Cas no 68880-55-7 (SPIRAMYCIN ADIPATE)

SPIRAMYCIN ADIPATE structure
SPIRAMYCIN ADIPATE structure
Product Name:SPIRAMYCIN ADIPATE
CAS No:68880-55-7
MF:C49H84N2O18
MW:989.193877220154
CID:518665
PubChem ID:6450354
Update Time:2025-04-19

SPIRAMYCIN ADIPATE Chemical and Physical Properties

Names and Identifiers

    • hexanedioic acid - [(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-{[(2S,3R,4R,5S,6R)-5-{[(2S,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyltetrahydro-2H-pyran-2-yl]oxy}-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-10-{[(5S,6R)-5-(dimethylamino)-6-methyltetrahydro-2H-pyran-2-yl]oxy}-4-hydroxy-5-methoxy-9,16-di
    • Hexanedioic acid, compd. with spiramycin (1:1)
    • Mamivert
    • RP 5337
    • Spiramycin, hexanedioate (salt)
    • Suanovil
    • spiramycin adipate
    • Spiramycin,hexanedioate
    • 2-[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-[(2S,3R,4R,5S,6R)-5-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyloxan-2-yl]oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[(5S,6R)-5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde;hexanedioic acid
    • NS00120028
    • Antibiotic 799
    • Spiramycin, hexanedioate (1:1) (salt)
    • EINECS 272-570-0
    • UNII-L9KNT101OK
    • 68880-55-7
    • L9KNT101OK
    • SPIRAMYCIN ADIPATE
    • Inchi: 1S/C43H74N2O14.C6H10O4/c1-24-21-29(19-20-46)39(59-42-37(49)36(45(9)10)38(27(4)56-42)58-35-23-43(6,51)41(50)28(5)55-35)40(52-11)31(47)22-33(48)53-25(2)15-13-12-14-16-32(24)57-34-18-17-30(44(7)8)26(3)54-34;7-5(8)3-1-2-4-6(9)10/h12-14,16,20,24-32,34-42,47,49-51H,15,17-19,21-23H2,1-11H3;1-4H2,(H,7,8)(H,9,10)/b13-12+,16-14+;/t24-,25-,26-,27-,28+,29+,30+,31-,32+,34?,35+,36-,37-,38-,39+,40+,41+,42+,43-;/m1./s1
    • InChI Key: PLQDGTZICFBBSO-DPUAUXBSSA-N
    • SMILES: O1[C@H](C)[C@H]([C@@H]([C@H]([C@@H]1O[C@@H]1[C@H]([C@@H](CC(=O)O[C@H](C)CC=CC=C[C@@H]([C@H](C)C[C@@H]1CC=O)OC1CC[C@@H]([C@@H](C)O1)N(C)C)O)OC)O)N(C)C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)O.OC(CCCCC(=O)O)=O |t:19,21|

Computed Properties

  • Exact Mass: 988.572
  • Monoisotopic Mass: 988.572
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 69
  • Rotatable Bond Count: 16
  • Complexity: 1480
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 18
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 270A^2

Experimental Properties

  • Boiling Point: 913.7°Cat760mmHg
  • Flash Point: 506.4°C
  • PSA: 269.98000
  • LogP: 3.04110

SPIRAMYCIN ADIPATE Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • RTECS:WG9420000
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C

SPIRAMYCIN ADIPATE Pricemore >>

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